BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methyl 1,2-benzoxazole-5-carboxylate: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Methyl 1,2-benzoxazole-5-
Compound Name:
carboxylate

Cat. No.: B7963506

Get Quote

Executive Summary & Pharmacological Significance

As the landscape of targeted therapeutics evolves, bicyclic heteroaromatic scaffolds have
become foundational to rational drug design. Methyl 1,2-benzoxazole-5-carboxylate (also
known as methyl benzo[d]isoxazole-5-carboxylate) is a highly privileged, electron-deficient
building block [1]. Its rigid, planar geometry and unique hydrogen-bonding profile make it an

ideal bioisostere for indoles and benzofurans.

In recent oncology research, this scaffold has emerged as a critical intermediate in the
synthesis of epigenetic modulators, specifically Lysine Acetyl Transferase (KAT) inhibitors
targeting the MYST family (e.g., MOZ, TIP60) [2]. This whitepaper provides a rigorous technical
breakdown of its physicochemical properties, synthetic methodologies, and downstream

applications in drug development.

Physicochemical Profiling

Understanding the baseline physicochemical properties of Methyl 1,2-benzoxazole-5-
carboxylate is crucial for predicting its solubility, reactivity, and pharmacokinetic trajectory
when incorporated into larger Active Pharmaceutical Ingredients (APIs).

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7963506#bc-rfq
https://www.benchchem.com/product/b7963506/docs?utm_src=pdf-body#methyl-1-2-benzoxazole-5-carboxylate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7963506/docs?utm_src=pdf-body#methyl-1-2-benzoxazole-5-carboxylate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7963506/docs?utm_src=pdf-body#methyl-1-2-benzoxazole-5-carboxylate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7963506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Quantitative Physicochemical Data

Parameter Specification

IUPAC Name Methyl 1,2-benzoxazole-5-carboxylate
CAS Registry Number 1779941-38-6

Molecular Formula C9H7NO3

Molecular Weight 177.16 g/mol

SMILES COC(=0)clccc2oncc2cl

Topological Polar Surface Area (TPSA) 52.3 A2

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 4

Ring System Fused bicyclic (Benzene + Isoxazole)

De Novo Synthesis & Methodological Causality

The 1,2-benzoxazole ring is notoriously sensitive to strong reducing agents and harsh basic
conditions, which can trigger a base-catalyzed Kemp elimination (ring-opening into a 2-
cyanophenol derivative). As a Senior Application Scientist, | recommend an intramolecular
Nucleophilic Aromatic Substitution (SNAr) approach starting from a fluorinated precursor to
ensure high fidelity and yield.

Experimental Protocol: Two-Step SNAr Cyclization

Step 1. Oxime Condensation

o Preparation: Dissolve Methyl 4-fluoro-3-formylbenzoate (1.0 eq) in absolute ethanol to create
a 0.2 M solution.

o Addition: Add Hydroxylamine hydrochloride (NH20OH-HCI, 1.2 eq) and Sodium Acetate
(NaOAc, 1.2 eq).
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o Causality Insight: NaOAc is deliberately chosen over stronger bases (like NaOH) to
liberate the free hydroxylamine from its hydrochloride salt. A stronger base would risk
premature hydrolysis of the methyl ester at the C5 position.

¢ Reaction: Reflux the mixture at 80°C for 2 hours.

» Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The disappearance of the aldehyde proton
(6 ~10.0 ppm) in a quick crude 'H-NMR acts as a self-validating checkpoint for complete
oxime conversion.

o Workup: Concentrate under reduced pressure, extract with EtOAc/H20, dry the organic layer
over Na2S0Oa4, and concentrate to yield the oxime intermediate.

Step 2: Base-Mediated Intramolecular Cyclization

o Preparation: Dissolve the crude oxime in anhydrous N,N-Dimethylformamide (DMF) to a 0.1
M concentration.

o Causality Insight: DMF is selected because its high dielectric constant stabilizes the polar
transition state of the SNAr reaction, significantly accelerating cyclization.

o Addition: Add anhydrous Potassium Carbonate (K2COs, 1.5 eq).

o Causality Insight: K2COs provides the exact pKa required to deprotonate the oxime
hydroxyl group without being strong enough to induce the unwanted Kemp elimination of
the newly formed isoxazole ring.

o Reaction: Heat to 90°C for 4—6 hours under an inert N2 atmosphere.

o Workup: Quench the reaction by pouring it into ice-cold water to precipitate the product.
Filter, wash with cold water, and recrystallize from ethanol to afford pure Methyl 1,2-
benzoxazole-5-carboxylate.
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Fig 1. Synthetic workflow for Methyl 1,2-benzoxazole-5-carboxylate via SNAr cyclization.
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Epigenetic Applications: MYST Family KAT
Inhibition
Methyl 1,2-benzoxazole-5-carboxylate is not just a structural curiosity; it is heavily utilized in

the synthesis of targeted epigenetic therapies. Specifically, derivatives of this compound have
shown profound efficacy as Lysine Acetyl Transferase (KAT) inhibitors [2].

Mechanistic Rationale in Oncology

The MYST family of proteins (including MOZ, TIP60, and HBO1) regulates gene transcription
via histone acetylation. In acute myeloid leukemia (AML) and various solid tumors, the
overexpression of MOZ drives the aberrant transcription of oncogenes like MEIS1 and HOXAO9.

By hydrolyzing the methyl ester of our target compound and coupling it with complex
sulfonamides, researchers generate potent MYST inhibitors. The planar, electron-deficient 1,2-
benzoxazole core effectively mimics the acetyl group of acetyl-CoA. It slots directly into the
narrow hydrophobic binding pocket of MYST proteins, competitively blocking histone
acetylation. This targeted blockade silences the MEIS1/HOXA9 pathway, ultimately triggering
apoptosis in cancer stem-like cells [2].
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Fig 2. Pharmacological pathway of benzisoxazole-derived MYST KAT inhibitors in oncology.
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Analytical Characterization Protocols

To ensure the integrity of the synthesized scaffold before downstream API coupling, rigorous
analytical validation is required.

e 1H-NMR (400 MHz, CDCIs) Validation: The most critical diagnostic peak is the isoxazole C3
proton. Due to the strong electron-withdrawing effects of the adjacent oxygen and nitrogen
atoms, this proton resonates far downfield as a sharp singlet at d ~8.6—8.8 ppm. The ester
methyl group will appear as a distinct singlet at 4 ~3.9 ppm.

e LC-MS (ESI+) Considerations: When performing mass spectrometry, anticipate a
characteristic fragmentation pattern. The benzisoxazole ring is prone to a neutral loss of CO
(28 Da) or N-O bond cleavage under positive electrospray ionization. The parent ion [M+H]+
will appear at m/z 178.1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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